Cas no 23791-20-0 (Acetylphomalactone)

Acetylphomalactone structure
Acetylphomalactone structure
Product Name:Acetylphomalactone
CAS No:23791-20-0
MF:C10H12O4
MW:196.199883460999
CID:2051345
PubChem ID:10058507
Update Time:2025-04-21

Acetylphomalactone Chemical and Physical Properties

Names and Identifiers

    • Acetylphomalactone
    • (+)-Acetylphomalactone
    • Acetylphomalactone, (+)-
    • 5-(Acetyloxy)-5,6-dihydro-6-(1-propenyl)-2H-pyran-2-one, (5S-(5alpha,6alpha(E))
    • 2H-Pyran-2-one, 5-(acetyloxy)-5,6-dihydro-6-(1E)-1-propen-1-yl-, (5S,6S)-
    • (5S,6S)-5-(Acetyloxy)-5,6-dihydro-6-(1E)-1-propen-1-yl-2H-pyran-2-one
    • Phomalactone acetate
    • CHEBI:203844
    • [(2S,3S)-6-oxo-2-[(E)-prop-1-enyl]-2,3-dihydropyran-3-yl] Acetate
    • 23791-20-0
    • CTV64AEU5X
    • UNII-CTV64AEU5X
    • 5,6-dihydro-5(S)-acetoxy-6(S)-(1,2-trans propenyl)-2H-pyran-2-one
    • Inchi: 1S/C10H12O4/c1-3-4-8-9(13-7(2)11)5-6-10(12)14-8/h3-6,8-9H,1-2H3/b4-3+/t8-,9-/m0/s1
    • InChI Key: SXCIHQFSGVEIHK-FBFNWGNUSA-N
    • SMILES: O1C(C=C[C@@H]([C@@H]1/C=C/C)OC(C)=O)=O

Computed Properties

  • Exact Mass: 196.07355886g/mol
  • Monoisotopic Mass: 196.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 52.6Ų
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